Cas no 338417-79-1 (4-(4-Chlorophenyl)-5-(4-methylphenyl)sulfonyl-2-pyrimidinamine)

• Product Name: 4-(4-Chlorophenyl)-5-(4-methylphenyl)sulfonyl-2-pyrimidinamine
• CAS No: 338417-79-1
• MDL: MFCD00138925
• CID: 4647312
• Update Time: 2025-06-13

4-(4-Chlorophenyl)-5-(4-methylphenyl)sulfonyl-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLOROPHENYL)-5-[(4-METHYLPHENYL)SULFONYL]-2-PYRIMIDINAMINE
• 4-(4-CHLOROPHENYL)-5-[(4-METHYLPHENYL)SULFONYL]-2-PYRIMIDINYLAMINE
• 4-(4-Chlorophenyl)-5-(4-methylphenyl)sulfonyl-2-pyrimidinamine

• MDL： MFCD00138925

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(4-Chlorophenyl)-5-(4-methylphenyl)sulfonyl-2-pyrimidinamine

Comprehensive Overview of 4-(4-Chlorophenyl)-5-(4-methylphenyl)sulfonyl-2-pyrimidinamine (CAS No. 338417-79-1)

4-(4-Chlorophenyl)-5-(4-methylphenyl)sulfonyl-2-pyrimidinamine, with the CAS number 338417-79-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds known for their diverse biological activities. The presence of both 4-chlorophenyl and 4-methylphenylsulfonyl groups in its structure enhances its potential as a key intermediate in the synthesis of bioactive molecules.

In recent years, the demand for sulfonyl-containing pyrimidine derivatives has surged due to their applications in drug discovery and development. Researchers are particularly interested in compounds like 4-(4-Chlorophenyl)-5-(4-methylphenyl)sulfonyl-2-pyrimidinamine because of their potential to modulate enzyme activity and receptor binding. This aligns with current trends in precision medicine and targeted therapy, where specificity and efficacy are paramount. The compound's unique structure makes it a candidate for further exploration in treating metabolic disorders and inflammatory conditions.

The synthesis of CAS 338417-79-1 involves multi-step organic reactions, including Suzuki coupling and sulfonylation, which are well-documented in peer-reviewed journals. Its molecular weight and solubility profile have been characterized to ensure compatibility with various formulation strategies. These properties are critical for researchers focusing on drug delivery systems and bioavailability enhancement, which are hot topics in pharmaceutical sciences.

From an industrial perspective, 4-(4-Chlorophenyl)-5-(4-methylphenyl)sulfonyl-2-pyrimidinamine is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting eco-friendly protocols to minimize waste and reduce energy consumption during production. This resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the purity and identity of CAS 338417-79-1. These methods are essential for quality control in both academic and industrial settings. Additionally, computational tools like molecular docking and QSAR modeling are used to predict the compound's interactions with biological targets, a practice that has gained traction with the rise of AI-driven drug discovery.

Frequently asked questions about 4-(4-Chlorophenyl)-5-(4-methylphenyl)sulfonyl-2-pyrimidinamine include inquiries about its stability under various conditions, compatibility with common solvents, and scalability of synthesis. These queries reflect the practical challenges faced by chemists and formulators working with this compound. Addressing these concerns is vital for optimizing its use in high-value applications.

In summary, 4-(4-Chlorophenyl)-5-(4-methylphenyl)sulfonyl-2-pyrimidinamine (CAS No. 338417-79-1) represents a versatile building block in modern chemistry. Its relevance to cutting-edge research areas such as drug development, green synthesis, and computational chemistry ensures its continued prominence in scientific literature. As innovation progresses, this compound is poised to play a pivotal role in advancing both therapeutic and sustainable industrial solutions.